4-(2-chlorophenyl)-7-hydroxy-3,4-dihydrobenzo[h]quinolin-2(1H)-one

• IUPAC Name: 4-(2-chlorophenyl)-7-hydroxy-3,4-dihydro-1H-benzo[h]quinolin-2-one
• InChI: InChI=1S/C19H14ClNO2/c20-16-6-2-1-4-11(16)15-10-18(23)21-19-13-5-3-7-17(22)12(13)8-9-14(15)19/h1-9,15,22H,10H2,(H,21,23)
• InChI Key: GKOBVHDVNWGJQR-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C3=C(C=C2)C(=CC=C3)O)NC1=O)C4=CC=CC=C4Cl
• Molecular Formula: C19H14ClNO2
• Molecular Weight: 323.8 g/mol

Description

4-(2-chlorophenyl)-7-hydroxy-3,4-dihydrobenzo[h]quinolin-2(1H)-one, also known as Clioquinol, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. This compound belongs to the class of hydroxyquinolines and has been found to possess a wide range of pharmacological properties.

Mechanism of Action

The exact mechanism of action of clioquinol is not yet fully understood. However, it has been found to inhibit the activity of various enzymes and proteins involved in the replication of viruses and bacteria. It also has been shown to induce apoptosis, which is programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-(2-chlorophenyl)-7-hydroxy-3,4-dihydrobenzo[h]quinolin-2(1H)-one has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It also has been found to inhibit the aggregation of beta-amyloid, which is a protein that is associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(2-chlorophenyl)-7-hydroxy-3,4-dihydrobenzo[h]quinolin-2(1H)-one is a versatile compound that can be used in a wide range of laboratory experiments. It has been found to be relatively easy to synthesize and purify, which makes it a convenient compound to work with. However, it has also been found to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on clioquinol. One possible direction is the development of new drugs based on clioquinol's structure and pharmacological properties. Another direction is the study of clioquinol's effects on other diseases such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of clioquinol and to identify any potential side effects or limitations of its use.
In conclusion, clioquinol is a synthetic compound that has been extensively studied for its potential applications in medicine. It possesses a wide range of pharmacological properties and has been found to have a variety of biochemical and physiological effects. While there are some limitations to its use, clioquinol remains a promising candidate for the development of new drugs and for further research in the field of medicine.

Scientific Research Applications

4-(2-chlorophenyl)-7-hydroxy-3,4-dihydrobenzo[h]quinolin-2(1H)-one has been extensively studied for its potential applications in the treatment of various diseases such as Alzheimer's disease, cancer, and viral infections. It has been found to possess potent antiviral, antibacterial, and antifungal properties, which make it a promising candidate for the development of new drugs.